Cas no 741197-32-0 (rac-(1R,2R)-2-ethoxycyclohexan-1-amine)

rac-(1R,2R)-2-ethoxycyclohexan-1-amine structure

741197-32-0 structure

Product Name:rac-(1R,2R)-2-ethoxycyclohexan-1-amine

CAS No:741197-32-0

MF:C₈H₁₇NO

MW:143.226682424545

MDL:MFCD29047653

CID:5236423

PubChem ID:36689169

Update Time:2023-11-27

rac-(1R,2R)-2-ethoxycyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- trans-2-ethoxycyclohexanamine
- rac-(1R,2R)-2-ethoxycyclohexan-1-amine
- MDL： MFCD29047653
- Inchi： 1S/C8H17NO/c1-2-10-8-6-4-3-5-7(8)9/h7-8H,2-6,9H2,1H3/t7-,8-/m1/s1
- InChI Key： YCYAEUYTQSONCV-HTQZYQBOSA-N
- SMILES： [C@@H]1(N)CCCC[C@H]1OCC

rac-(1R,2R)-2-ethoxycyclohexan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-249084-0.05g	rac-(1R,2R)-2-ethoxycyclohexan-1-amine	741197-32-0	95%	0.05g	$200.0	2024-06-19
Enamine	EN300-249084-0.1g	rac-(1R,2R)-2-ethoxycyclohexan-1-amine	741197-32-0	95%	0.1g	$298.0	2024-06-19
Enamine	EN300-249084-0.25g	rac-(1R,2R)-2-ethoxycyclohexan-1-amine	741197-32-0	95%	0.25g	$425.0	2024-06-19
Enamine	EN300-249084-0.5g	rac-(1R,2R)-2-ethoxycyclohexan-1-amine	741197-32-0	95%	0.5g	$668.0	2024-06-19
Enamine	EN300-249084-1.0g	rac-(1R,2R)-2-ethoxycyclohexan-1-amine	741197-32-0	95%	1.0g	$857.0	2024-06-19
Enamine	EN300-249084-2.5g	rac-(1R,2R)-2-ethoxycyclohexan-1-amine	741197-32-0	95%	2.5g	$1680.0	2024-06-19
Enamine	EN300-249084-5.0g	rac-(1R,2R)-2-ethoxycyclohexan-1-amine	741197-32-0	95%	5.0g	$2485.0	2024-06-19
Enamine	EN300-249084-10.0g	rac-(1R,2R)-2-ethoxycyclohexan-1-amine	741197-32-0	95%	10.0g	$3683.0	2024-06-19
Enamine	EN300-249084-1g	rac-(1R,2R)-2-ethoxycyclohexan-1-amine	741197-32-0	95%	1g	$857.0	2023-09-15
Enamine	EN300-249084-5g	rac-(1R,2R)-2-ethoxycyclohexan-1-amine	741197-32-0	95%	5g	$2485.0	2023-09-15

rac-(1R,2R)-2-ethoxycyclohexan-1-amine Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
4. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
5. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

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